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Introduction
BMS-986449 is a potent and selective small molecule degrader of the transcription factors

Helios (IKZF2) and Eos (IKZF4).[1][2] As a Cereblon E3 Ligase Modulatory Drug (CELMoD™),

or molecular glue, BMS-986449 redirects the substrate specificity of the Cereblon (CRBN) E3

ubiquitin ligase complex to induce the ubiquitination and subsequent proteasomal degradation

of Helios and Eos.[1][2] These transcription factors are crucial for the immunosuppressive

function of regulatory T cells (Tregs).[1][2] By degrading Helios and Eos, BMS-986449 has

been shown to reprogram Treg cells towards a more inflammatory phenotype, thereby

enhancing anti-tumor immune responses.[1][2] This document provides detailed guidance on

the sourcing, handling, and laboratory use of BMS-986449.

Mechanism of Action
BMS-986449 acts as a molecular glue, bringing together the E3 ubiquitin ligase substrate

receptor Cereblon (CRBN) and the neo-substrates Helios (IKZF2) and Eos (IKZF4). This

induced proximity leads to the polyubiquitination of Helios and Eos, marking them for

degradation by the proteasome. The degradation of these key Treg transcription factors is

hypothesized to reduce the immunosuppressive capacity of Tregs within the tumor

microenvironment, thereby promoting an anti-tumor immune response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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